2-chloro-N-{3-[N-(2-hydroxy-1-naphthoyl)ethanehydrazonoyl]phenyl}benzamide

• IUPAC Name: N-[(E)-1-[3-[(2-chlorobenzoyl)amino]phenyl]ethylideneamino]-2-hydroxynaphthalene-1-carboxamide
• InChI: InChI=1S/C26H20ClN3O3/c1-16(29-30-26(33)24-20-10-3-2-7-17(20)13-14-23(24)31)18-8-6-9-19(15-18)28-25(32)21-11-4-5-12-22(21)27/h2-15,31H,1H3,(H,28,32)(H,30,33)/b29-16+
• InChI Key: OIJFXCOVMYZIKH-MUFRIFMGSA-N
• Canonical SMILES: CC(=NNC(=O)C1=C(C=CC2=CC=CC=C21)O)C3=CC(=CC=C3)NC(=O)C4=CC=CC=C4Cl
• Isomeric SMILES: C/C(=N\NC(=O)C1=C(C=CC2=CC=CC=C21)O)/C3=CC(=CC=C3)NC(=O)C4=CC=CC=C4Cl
• Molecular Formula: C26H20ClN3O3
• Molecular Weight: 457.9 g/mol

Description

2-chloro-N-{3-[N-(2-hydroxy-1-naphthoyl)ethanehydrazonoyl]phenyl}benzamide, also known as HNEE, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications. HNEE is a synthetic compound and belongs to the class of hydrazones. It has shown promising results in various studies, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively investigated.

Mechanism of Action

The mechanism of action of 2-chloro-N-{3-[N-(2-hydroxy-1-naphthoyl)ethanehydrazonoyl]phenyl}benzamide is not fully understood, but it is believed to work through various pathways. This compound has been found to inhibit the expression of various proteins that are involved in cancer cell growth and proliferation. It has also been reported to induce oxidative stress in cancer cells, which leads to their death.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the production of reactive oxygen species (ROS) and reduce oxidative stress in cells. Moreover, this compound has been reported to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase.

Advantages and Limitations for Lab Experiments

2-chloro-N-{3-[N-(2-hydroxy-1-naphthoyl)ethanehydrazonoyl]phenyl}benzamide has several advantages for lab experiments. It is a stable compound and can be easily synthesized. Moreover, it has been reported to have low toxicity in normal cells, which makes it a potentially safe compound for therapeutic applications. However, this compound has some limitations, such as its poor solubility in water, which can affect its bioavailability.

Future Directions

There are several future directions for the research on 2-chloro-N-{3-[N-(2-hydroxy-1-naphthoyl)ethanehydrazonoyl]phenyl}benzamide. One of the potential areas of research is to investigate the synergistic effects of this compound with other anticancer agents. Moreover, the development of more efficient and effective methods for the synthesis of this compound can also be explored. Further studies are also needed to understand the mechanism of action of this compound and its potential therapeutic applications in various diseases.
Conclusion:
In conclusion, this compound is a novel compound that has shown promising results in various scientific studies. Its potential therapeutic applications in cancer, inflammation, and oxidative stress have been extensively investigated. The synthesis method of this compound is simple and efficient, and it has several advantages for lab experiments. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in various diseases.

Scientific Research Applications

2-chloro-N-{3-[N-(2-hydroxy-1-naphthoyl)ethanehydrazonoyl]phenyl}benzamide has been extensively studied for its potential therapeutic applications. It has shown significant anticancer, anti-inflammatory, and antioxidant properties. This compound has been found to inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells. Moreover, it has been reported to induce apoptosis in cancer cells, which is a programmed cell death mechanism.